trans-2-Hexenyl butyrate
trans-2-Hexenyl butyrate
Natural occurrence: High bush cranberry, strawberry, chicken fat, black tea, fresh plum, lovage root and chermoya fruit.
, also known as fema 3926, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is an apple, banana, and fruity tasting compound that can be found in highbush blueberry. This makes a potential biomarker for the consumption of this food product.
, also known as fema 3926, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is an apple, banana, and fruity tasting compound that can be found in highbush blueberry. This makes a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
53398-83-7
VCID:
VC20768590
InChI:
InChI=1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h6-7H,3-5,8-9H2,1-2H3/b7-6+
SMILES:
CCCC=CCOC(=O)CCC
Molecular Formula:
C10H18O2
Molecular Weight:
170.25 g/mol
trans-2-Hexenyl butyrate
CAS No.: 53398-83-7
Pheromone
Cat. No.: VC20768590
Molecular Formula: C10H18O2
Molecular Weight: 170.25 g/mol
* For research use only. Not for human or veterinary use.
| Description | Natural occurrence: High bush cranberry, strawberry, chicken fat, black tea, fresh plum, lovage root and chermoya fruit. , also known as fema 3926, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is an apple, banana, and fruity tasting compound that can be found in highbush blueberry. This makes a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 53398-83-7 |
| Molecular Formula | C10H18O2 |
| Molecular Weight | 170.25 g/mol |
| IUPAC Name | [(E)-hex-2-enyl] butanoate |
| Standard InChI | InChI=1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h6-7H,3-5,8-9H2,1-2H3/b7-6+ |
| Standard InChI Key | PCGACKLJNBBQGM-VOTSOKGWSA-N |
| Isomeric SMILES | CCC/C=C/COC(=O)CCC |
| SMILES | CCCC=CCOC(=O)CCC |
| Canonical SMILES | CCCC=CCOC(=O)CCC |
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